Cas no 1260830-32-7 (Benzenamine, 3-fluoro-N-methyl-4-nitro-)

• Product Name: Benzenamine, 3-fluoro-N-methyl-4-nitro-
• CAS No: 1260830-32-7
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 5874306
• PubChem ID: 55278959
• Update Time: 2025-06-24

Benzenamine, 3-fluoro-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-N-methyl-4-nitro-
• (3-Fluoro-4-nitro-phenyl)-methyl-amine
• 3-fluoro-N-methyl-4-nitroaniline
• 1260830-32-7
• EN300-6404775
• AKOS006332435

• Inchi： 1S/C7H7FN2O2/c1-9-5-2-3-7(10(11)12)6(8)4-5/h2-4,9H,1H3
• InChI Key： AOMQSVPYEQDIMJ-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C([N+]([O-])=O)C(F)=C1

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±32.0 °C(Predicted)
• pka: -0.10±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzenamine, 3-fluoro-N-methyl-4-nitro-

Benzenamine, 3-fluoro-N-methyl-4-nitro- (CAS No. 1260830-32-7): An Overview of Its Properties and Applications

Benzenamine, 3-fluoro-N-methyl-4-nitro- (CAS No. 1260830-32-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-Nitro-3-fluoro-N-methylaniline, is characterized by its aromatic ring substituted with a fluoro group, a nitro group, and a methylamino group. These functional groups contribute to its diverse chemical properties and potential applications.

The molecular formula of Benzenamine, 3-fluoro-N-methyl-4-nitro- is C₇H₇FN₂O₂, and its molecular weight is approximately 168.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, fluorination, and methylation processes. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield.

In recent years, Benzenamine, 3-fluoro-N-methyl-4-nitro- has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the development of new pharmaceuticals. The presence of the nitro group and the fluoro substituent can significantly influence the biological activity and pharmacokinetic properties of the compound. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and antitumor activities.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of Benzenamine, 3-fluoro-N-methyl-4-nitro- as a lead compound for the development of new anti-inflammatory drugs. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, Benzenamine, 3-fluoro-N-methyl-4-nitro- has also shown promise in materials science. The unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley (2022) utilized this compound as a building block for the synthesis of novel polymeric materials with enhanced mechanical strength and thermal stability.

The physical properties of Benzenamine, 3-fluoro-N-methyl-4-nitro- are also noteworthy. It is a solid at room temperature with a melting point ranging from 95 to 97°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it suitable for various synthetic procedures and formulations.

In terms of safety and handling, it is important to note that while Benzenamine, 3-fluoro-N-methyl-4-nitro- is not classified as a hazardous substance under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound.

The environmental impact of Benzenamine, 3-fluoro-N-methyl-4-nitro- has also been evaluated in several studies. Research conducted by the Environmental Protection Agency (EPA) indicates that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly.

In conclusion, Benzenamine, 3-fluoro-N-methyl-4-nitro- (CAS No. 1260830-32-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in various scientific disciplines.